N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)morpholine-4-sulfonamide

• IUPAC Name: N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]morpholine-4-sulfonamide
• InChI: InChI=1S/C13H18N4O3S2/c18-22(19,17-6-8-20-9-7-17)14-3-5-16-4-1-13(15-16)12-2-10-21-11-12/h1-2,4,10-11,14H,3,5-9H2
• InChI Key: YFOLIHCIMXBPGD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)NCCN2C=CC(=N2)C3=CSC=C3
• Molecular Formula: C13H18N4O3S2
• Molecular Weight: 342.4 g/mol

Description

N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)morpholine-4-sulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the sulfonamide class of drugs and has been found to exhibit promising pharmacological properties.

Scientific Research Applications

Carbonic Anhydrase Inhibition

Sulfonamide-based compounds, including derivatives related to N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)morpholine-4-sulfonamide, have been studied for their carbonic anhydrase (CA) inhibitory properties. These compounds have shown significant inhibitory activity against various CA isoenzymes, which are targets for the treatment of conditions like glaucoma, edema, and certain neurological disorders. For instance, sulfonamide derivatives have been developed to inhibit human erythrocyte carbonic anhydrase isozymes I and II, demonstrating potential as therapeutic agents with enhanced inhibitory activity compared to acetazolamide, a standard CA inhibitor (Büyükkıdan et al., 2017).

Antimicrobial and Antifungal Activity

Sulfonamide derivatives, including those structurally related to the specified compound, have been explored for their antimicrobial and antifungal properties. These studies aim to address the growing concern of antibiotic resistance by providing new agents capable of inhibiting the growth of pathogenic bacteria and fungi. Some sulfonamide compounds have shown promising activity against bacterial strains and fungi, offering potential as novel antimicrobial agents with low cytotoxicity and specific tumor selectivity (Ozmen Ozgun et al., 2019).

Anticancer Research

The potential anticancer properties of sulfonamide compounds, including derivatives similar to the compound , have been investigated. These studies focus on the synthesis and evaluation of sulfonamide derivatives for their ability to inhibit cancer cell proliferation. Some derivatives have demonstrated significant antiproliferative activities against various cancer cell lines, suggesting their utility in developing new anticancer therapies. The design and synthesis of these compounds often involve targeting specific cellular mechanisms or pathways associated with cancer progression, offering insights into novel therapeutic strategies (Janakiramudu et al., 2017).